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Compound of Interest

Compound Name:
Mebeverine acid-d5

(hydrochloride)

Cat. No.: B12408208

Get Quote

Executive Summary & Compound Identity
Mebeverine Acid-d5 is the stable isotope-labeled internal standard (SIL-IS) for Mebeverine

Acid, a major secondary metabolite of the antispasmodic drug Mebeverine.[1]

Critical Distinction: Do not confuse Mebeverine Acid with Veratric Acid (3,4-dimethoxybenzoic

acid).[1] Mebeverine Acid (C₁₆H₂₅NO₃) is formed via the oxidation of Mebeverine Alcohol or

hydrolysis of the parent ester. It retains the secondary amine and the phenyl-alkyl chain.[1]
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Property Specification

Compound Name Mebeverine Acid-d5 (HCl salt or free acid)

Chemical Structure
4-[ethyl(1-(4-methoxyphenyl)propan-2-

yl)amino]butanoic acid-d5

Molecular Formula C₁₆H₂₀D₅NO₃ (Free Acid)

Isotopic Labeling
Typically d5-ethyl group attached to the nitrogen

(non-exchangeable C-D bonds)

Physicochemical Nature
Amphoteric / Zwitterionic (Contains both a

secondary amine and a carboxylic acid)

Storage & Stability Protocols
The "Cold Chain" Mandate
Deuterated standards are high-value reagents.[1] Their stability is compromised not just by

chemical degradation but by isotopic exchange if handled improperly (though C-D bonds are

generally stable).[1]

State Temperature Container Shelf Life

Solid (Lyophilized) -20°C (Long-term)
Amber Glass

(Desiccated)
> 2 Years

Stock Solution (>1

mg/mL)
-20°C or -80°C

Silanized Amber

Glass
6 Months

Working Solution (<10

µg/mL)
4°C (Short-term)

Silanized Glass / Low-

bind PP
< 1 Week

Critical Handling Rules
Hygroscopicity: The HCl salt form is hygroscopic.[1] Allow the vial to equilibrate to room

temperature in a desiccator before opening to prevent moisture condensation. Water

introduction can accelerate hydrolysis or promote bacterial growth in non-sterile stocks.[1]
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Light Sensitivity: While not highly photo-labile, the electron-rich aromatic ring can undergo

slow photo-oxidation.[1] Always use Amber Glass.[1]

Reconstitution & Solubility Guide
The Zwitterion Challenge
Mebeverine Acid contains a basic nitrogen (amine) and an acidic carboxyl group. Its solubility is

highly pH-dependent.[1]

Acidic pH: Protonated amine (Cationic)

Soluble in water.[1]

Basic pH: Deprotonated acid (Anionic)

Soluble in water.[1]

Neutral pH (Isoelectric Point): Net neutral charge

Lowest Solubility / Precipitation Risk.

Recommended Reconstitution Workflow

Solid Mebeverine Acid-d5 Primary Solvent:
100% Methanol (MeOH)

 Add Stock Solution
(1 mg/mL)

 Vortex & Sonicate
(2 mins) Working Solution

(50% MeOH / 50% Water)
 Dilute for Spiking

Click to download full resolution via product page

Figure 1: Optimal reconstitution workflow to avoid isoelectric precipitation.

Step-by-Step Protocol:

Primary Solubilization: Dissolve the solid exclusively in organic solvent first (Methanol is

preferred over Acetonitrile for solubility of the polar acid group).

Target Conc: 1.0 mg/mL.[1]
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Sonication: Sonicate for 2–5 minutes. Visual clarity does not guarantee complete dissolution;

micro-particulates may remain.[1]

Secondary Dilution: When creating working solutions (e.g., 100 ng/mL), dilute with 50:50

MeOH:Water.[1]

Warning: Do not dilute directly into 100% aqueous buffer at neutral pH, as the compound

may precipitate or adsorb to the container walls.

LC-MS/MS Application & Troubleshooting
Metabolic Pathway Context
Understanding where Mebeverine Acid fits is crucial for specificity.[1]
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 Co-elution (LC-MS)
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Figure 2: Metabolic pathway illustrating the relationship between Mebeverine and the target

acid metabolite.[1]

Troubleshooting Guide
Issue 1: Low IS Recovery / Signal Loss
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Root Cause: Adsorption (The "Sticky" Amine).[1] The secondary amine in Mebeverine Acid

interacts strongly with silanol groups in glass and plasticizers in standard polypropylene.

Solution:

Glassware: Use Silanized (Deactivated) Glass vials for all storage.[1]

Plastics: Use "Low-Bind" polypropylene tubes.

Solvent: Ensure the injection solvent contains at least 0.1% Formic Acid. This keeps the

amine protonated (

), reducing interaction with container surfaces.[1]

Issue 2: IS Signal Drift During Batch Analysis
Root Cause: Deuterium Isotope Effect or Matrix Suppression.[1]

Diagnosis: If the retention time (RT) of the d5-IS shifts slightly compared to the analyte, they

may be experiencing different matrix suppression zones.

Solution:

Check the d5 labeling.[1][2] If the d5 is on the ethyl chain (BOC Sciences structure), the

RT shift should be negligible.

Ensure the gradient ramp is not too shallow.[1] A sharper gradient can force tighter co-

elution.[1]

Issue 3: "Cross-Talk" (Signal in Blank)
Root Cause: Isotopic Impurity.[1]

Explanation: If the d5 standard contains traces of d0 (unlabeled), you will see a peak in the

analyte channel.

Protocol: Run a "Zero Sample" (Matrix + IS only). If the analyte peak area is >20% of the

LLOQ (Lower Limit of Quantification), the IS purity is insufficient or the concentration is too

high.
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Fix: Dilute the IS concentration.[1] Often, researchers spike IS at too high a level, making

the 0.5% d0 impurity significant.[1]

Frequently Asked Questions (FAQs)
Q1: Can I store Mebeverine Acid-d5 in DMSO?

A: Yes, DMSO is an excellent solvent for solubility.[1] However, DMSO freezes at 18.5°C.

Repeated freeze-thaw cycles in DMSO can cause "pockets" of concentration gradients.[1]

Methanol is preferred for working stocks because it remains liquid at -20°C, ensuring

homogeneity.[1]

Q2: My d5-IS has a different retention time than the analyte. Why?

A: Deuterium is slightly more hydrophilic than Hydrogen.[1] In high-resolution

chromatography, d5-labeled compounds may elute slightly earlier (fraction of a second) than

the unlabeled analog.[1] This is normal. Ensure your integration windows cover both.

Q3: Is the d5 label exchangeable?

A: Generally, no.[1][3] Mebeverine Acid-d5 is typically labeled on the ethyl group or the

phenyl ring (C-D bonds).[1] These are stable.[1][2][4] Avoid strong acids at high

temperatures (

) for extended periods, but standard LC-MS mobile phases (0.1% Formic Acid) are perfectly
safe.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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